Cas no 12224-12-3 (Fluorescent brightener 135)

• Product Name: Fluorescent brightener 135
• CAS No: 12224-12-3
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 86744
• PubChem ID: 5332173
• Update Time: 2025-06-07

Fluorescent brightener 135 Chemical and Physical Properties

Names and Identifiers

• Fluorescent brightener 135
• 1.2 di(5-mythyl-benziazolyl)ethylene
• Optical Brightener PF
• OPTICAL BRIGHTENER ERN
• 1,2-di(5-methyl-2-benzoxazolyl)ethylene
• Benzoxazole, 2,2'-(1,2-ethenediyl)bis[5-methyl-
• 2,2'-Vinylenebis5-methylbenzoxazole
• EINECS 213-866-1
• 1,2-Bis(5-methylbenzoxazol-2-yl)ethene
• 17233-65-7
• (E)-2,2'-Vinylenebis[5-methylbenzoxazole]
• DTXSID901236908
• 1,2-Bis(5-methylbenzoxazol-2-yl)ethylene
• Benzoxazole, 2,2'-(1,2-ethenediyl)bis(5-methyl-
• LS-14622
• Ethene, 1,2-bis(5-methyl-benzoxazol-2-yl)-
• 2,2-(1,2-Ethenediyl)bis[5-methylbenzoxazole]
• AS-15143
• Benzoxazole, vinylenebis[5-methyl-
• Benzoxazole, 2,2'-ethylenebis(5-methyl-
• A800897
• Fluorescent Brightener 135
• (E)-2,2'-Vinylenebis(5-methylbenzoxazole)
• SCHEMBL553696
• Benzoxazole, 2,2'-(1,2-ethenediyl)bis(5-methyl-, (E)-
• VKRZNAWSCAUDRQ-BQYQJAHWSA-N
• NIOSH/DM4845400
• A804859
• W-109630
• EINECS 241-271-7
• AKOS015896215
• 2,2'-(1,2-Ethenediyl)bis(5-methylbenzoxazole)
• FluorescentBrightener135
• DM48454000
• AB00080101-01
• FBA-135
• MFCD00408425
• 2,2'-Vinylenebis(5-methylbenzoxazole)
• 2,2'-Ethylenebis(5-methylbenzoxazole)
• Fluorescent Brightener 135,2,2'-(1,2-Ethenediyl)bis[5-methylbenzoxazole]
• 1041-00-5
• trans-2,2'-Ethylenebis(5-methylbenzoxazole)
• 2,2'-vinylenebis[5-methylbenzoxazole]
• 1,2-bis(5-methyl-2-benzoxazolyl)ethylene
• SK (fluorescent brightener)
• C.I. Fluorescent Brightener 135
• Benzoxazole, 2,2'-vinylenebis(5-methyl-, (E)-
• Benzoxazole, 2,2'-(1E)-1,2-ethenediylbis(5-methyl-
• Cambridge id 5311540
• 1,2-Bis(5-methylbenzo[d]oxazol-2-yl)ethene
• .alpha.,.beta.-Di(5-methylbenzoxazol-2-yl)ethene
• 12224-12-3
• Benzoxazole, 2,2'-(1E)-1,2-ethenediylbis[5-methyl-
• (E)-1,2-bis(5-methylbenzo[d]oxazol-2-yl)ethene
• alpha,beta-Di(5-methylbenzoxazol-2-yl)ethene
• 2,2'-(1E)-1,2-Ethenediylbis[5-methylbenzoxazole]
• 5-Methyl-2-[(E)-2-(5-methyl-1,3-benzoxazol-2-yl)ethenyl]-1,3-benzoxazole

• Inchi： 1S/C18H14N2O2/c1-11-3-5-15-13(9-11)19-17(21-15)7-8-18-20-14-10-12(2)4-6-16(14)22-18/h3-10H,1-2H3/b8-7+
• InChI Key： VKRZNAWSCAUDRQ-BQYQJAHWSA-N
• SMILES： O1C(/C=C/C2=NC3C=C(C)C=CC=3O2)=NC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 290.106
• Monoisotopic Mass: 290.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7

Experimental Properties

• Density: 1.287
• Melting Point: 180-181°C
• Boiling Point: 471.2 °C at 760 mmHg
• Flash Point: 237.3 °C
• Refractive Index: 1.727
• PSA: 52.06000
• LogP: 4.75620

Additional information on Fluorescent brightener 135

Recent Advances in Fluorescent Brightener 135 (CAS 12224-12-3): Applications and Research Progress

Fluorescent brightener 135 (CAS 12224-12-3) is a widely used optical brightening agent in the chemical, biological, and pharmaceutical industries. Recent studies have highlighted its versatility in applications ranging from textile manufacturing to biomedical imaging. This research brief aims to synthesize the latest findings on Fluorescent brightener 135, focusing on its chemical properties, mechanisms of action, and emerging applications in the life sciences.

One of the most significant advancements in the study of Fluorescent brightener 135 is its potential role in bioimaging. Researchers have demonstrated that this compound exhibits strong fluorescence under UV light, making it an excellent candidate for labeling and tracking biological molecules. A 2023 study published in the Journal of Fluorescence explored its use in staining cellular components, revealing high specificity and low cytotoxicity, which are critical for in vivo applications.

In addition to its imaging capabilities, Fluorescent brightener 135 has been investigated for its interactions with nucleic acids. Recent work has shown that it can bind selectively to DNA and RNA, altering their fluorescence properties. This has opened new avenues for developing diagnostic tools and studying nucleic acid dynamics in real-time. The compound's unique chemical structure (CAS 12224-12-3) allows for stable binding without significant interference with biological processes.

Another area of active research is the environmental impact of Fluorescent brightener 135. While it is widely used in industrial applications, concerns about its persistence and potential ecotoxicity have prompted studies into its degradation pathways. A 2024 report in Environmental Science & Technology highlighted novel microbial degradation methods that could mitigate its environmental footprint, offering sustainable solutions for large-scale use.

Looking ahead, the pharmaceutical industry is exploring Fluorescent brightener 135 as a potential drug delivery enhancer. Preliminary studies suggest that its fluorescence properties could be leveraged to monitor drug release and distribution within tissues. However, further research is needed to fully understand its pharmacokinetics and long-term safety profile.

In conclusion, Fluorescent brightener 135 (CAS 12224-12-3) continues to be a compound of significant interest across multiple disciplines. Its applications in bioimaging, nucleic acid research, and environmental science underscore its versatility. Future studies should focus on optimizing its properties for specific uses while addressing any potential risks associated with its widespread application.